(R)-Duloxetine Oxalate-d3
Description
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Properties
Molecular Formula |
C₁₈H₁₆D₃NOS ·C₂H₂O₄ |
|---|---|
Molecular Weight |
300.439003 |
Synonyms |
(R)-N-Methyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine Ethanedioate-d3 |
Origin of Product |
United States |
Q & A
Q. How do deuterium substitutions in this compound influence its receptor binding affinity compared to the non-deuterated form?
- Methodological Answer : Perform competitive radioligand binding assays (e.g., [<sup>3</sup>H]-citalopram for SERT) using HEK293 cells expressing human serotonin/norepinephrine transporters. Calculate IC50 values via nonlinear regression. Compare ΔG values using isothermal titration calorimetry (ITC) to assess deuterium-induced conformational changes .
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